Cas no 1203797-93-6 (methyl 3-(azetidin-3-yl)benzoate)

methyl 3-(azetidin-3-yl)benzoate structure
1203797-93-6 structure
Product Name:methyl 3-(azetidin-3-yl)benzoate
CAS No:1203797-93-6
MF:C11H14ClNO2
MW:227.687362194061
CID:2617127
PubChem ID:71433040
Update Time:2023-11-20

methyl 3-(azetidin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(azetidin-3-yl)benzoate,hydrochloride
    • METHYL 4-(AZETIDIN-3-YL)BENZOATE HCL
    • METHYL 4-(AZETIDIN-3-YL)BENZOATE HYDROCHLORIDE
    • GS0585
    • methyl 3-(azetidin-3-yl)benzoate
    • Inchi: 1S/C11H13NO2.ClH/c1-14-11(13)9-4-2-8(3-5-9)10-6-12-7-10;/h2-5,10,12H,6-7H2,1H3;1H
    • InChI Key: MUGVJLYWPHZXCX-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(C1C=CC(=CC=1)C1CNC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Topological Polar Surface Area: 38.3

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